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Compound of Interest

Compound Name: lacto-N-difucohexaose I

Cat. No.: B105781 Get Quote

Safe Handling and Disposal of Lacto-N-
difucohexaose I
Date of Issue: 2025-11-17

This document provides essential safety and logistical information for the handling and disposal

of Lacto-N-difucohexaose I (CAS No. 16789-38-1) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals.

Product Identification and Properties
Lacto-N-difucohexaose I is a neutral hexasaccharide found in human milk.[1][2] It is typically

supplied as a white to off-white solid or powder.[2][3]

Property Value

CAS Number 16789-38-1[3][4][5][6]

Molecular Formula C38H65NO29[2][3][4][5][6]

Molecular Weight 999.91 g/mol [2][3][4][5][6]

Appearance White to off-white solid/powder[2][3]

Storage Temperature -20°C[1][3][4]
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Personal Protective Equipment (PPE)
While Lacto-N-difucohexaose I is not classified as a hazardous substance, standard

laboratory personal protective equipment should be worn to minimize exposure and prevent

contamination.

PPE Category Item Rationale

Hand Protection
Nitrile or latex gloves (powder-

free)[7][8]

Protects skin from contact with

the powder.

Eye Protection
Safety glasses with side

shields or goggles[8][9]

Protects eyes from splashes or

airborne powder.

Body Protection Laboratory coat[7]
Protects clothing and skin from

contamination.

Respiratory Protection Dust mask (e.g., N95)

Recommended when handling

larger quantities of powder to

avoid inhalation.[7]

Precautionary statement P261

advises to avoid breathing

dust.[6]

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the safe handling of Lacto-N-difucohexaose I from receipt to

experimental use.
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Preparation

Handling

Experimental Use

Cleanup & Storage

Don appropriate PPE

Prepare a clean and designated workspace

Retrieve Lacto-N-difucohexaose I from -20°C storage

Allow the container to equilibrate to room temperature

Weigh the desired amount in a fume hood or on a designated bench

Dissolve in an appropriate solvent

Perform the experiment following the established protocol

Clean the workspace and any used equipment

Return the remaining Lacto-N-difucohexaose I to -20°C storage

Click to download full resolution via product page

Caption: Workflow for Handling Lacto-N-difucohexaose I.
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Spill Management
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Spill Cleanup Procedure

Spill of Lacto-N-difucohexaose I powder occurs

Ensure appropriate PPE is worn

Gently cover the spill with a damp paper towel to avoid raising dust

Wipe the area from the outside in

Place the contaminated materials in a sealed bag

Dispose of the bag in the appropriate chemical waste stream

Clean the spill area with soap and water

Click to download full resolution via product page

Caption: Spill Cleanup Procedure.
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Disposal Plan
Dispose of Lacto-N-difucohexaose I and any contaminated materials in accordance with

local, state, and federal regulations.

Waste Type Disposal Method

Unused Lacto-N-difucohexaose I

Dispose of as chemical waste through your

institution's environmental health and safety

office.

Contaminated Labware (e.g., pipette tips, tubes) Place in a designated chemical waste container.

Contaminated PPE (e.g., gloves)
Dispose of in the appropriate laboratory waste

stream.

Disclaimer: This information is provided for guidance only and is not a substitute for a

comprehensive risk assessment. Always consult your institution's safety protocols and the

manufacturer's product information. All products mentioned are for research purposes only and

not for human consumption.[1][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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